Cas no 2229114-58-1 (O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine)

• Product Name: O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine
• CAS No: 2229114-58-1
• MF: C₆H₁₀BrN₃O
• MW: 220.067100048065
• CID: 6056692
• PubChem ID: 165798945
• Update Time: 2025-06-14

O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine
• 2229114-58-1
• EN300-2003979
• O-[1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethyl]hydroxylamine

• Inchi： 1S/C6H10BrN3O/c1-4(11-8)5-3-6(7)9-10(5)2/h3-4H,8H2,1-2H3
• InChI Key： JFECVWPFAHBBHL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)ON)N(C)N=1

Computed Properties

• Exact Mass: 219.00072g/mol
• Monoisotopic Mass: 219.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine

Comprehensive Overview of O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2229114-58-1)

In the realm of specialized chemical compounds, O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2229114-58-1) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and hydroxylamine functional group, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its brominated moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The growing demand for heterocyclic compounds in drug discovery has propelled the popularity of O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to participate in cross-coupling reactions and N-O bond formations. The compound's CAS number 2229114-58-1 is frequently searched in academic databases, reflecting its relevance in modern organic synthesis.

One of the most discussed topics in chemical forums revolves around the synthetic routes for O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine. Optimizing its yield and purity remains a key challenge, especially when scaling up for industrial applications. Recent advancements in catalytic methods and green chemistry have opened new avenues for its production, aligning with the global push for sustainable practices. The compound's solubility and stability under various conditions are also hot topics among chemists.

From a commercial perspective, CAS 2229114-58-1 is often listed as a high-value intermediate in catalogs of specialty chemical suppliers. Its pricing and availability are closely monitored by procurement teams in the pharmaceutical and agrochemical sectors. The compound's patent landscape is another area of interest, with several filings highlighting its use in novel therapeutic agents. This underscores its potential in addressing unmet medical needs, such as antimicrobial resistance and chronic diseases.

In analytical chemistry, the characterization of O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent quality standards required for research and industrial use. The rise of AI-driven drug discovery has further amplified interest in such molecules, as they serve as critical inputs for machine learning models predicting molecular interactions.

Environmental and safety considerations are also paramount when handling O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine. While not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its integrity. The compound's degradation pathways and ecotoxicity profile are subjects of ongoing study, particularly in the context of green chemistry initiatives.

Looking ahead, the versatility of CAS 2229114-58-1 positions it as a key player in the development of next-generation chemicals. Whether in the design of small-molecule drugs or the synthesis of advanced materials, its role is expected to expand. As research continues to uncover new applications, O-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine will likely remain a focal point in the chemical sciences, bridging the gap between innovation and practical utility.